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Compound of Interest

Compound Name:
(2S)-2-[(4-

methylphenoxy)methyl]oxirane

CAS No.: 101693-40-7

Cat. No.: B3072801

Get Quote

Executive Summary & Compound Identity
(2S)-2-[(4-methylphenoxy)methyl]oxirane is a critical chiral building block used extensively in

the synthesis of

-adrenergic receptor antagonists (beta-blockers) and other bioactive pharmaceutical
ingredients (APIs). Its high enantiomeric purity is essential for the efficacy and safety of
downstream therapeutics.

This guide provides a definitive reference for researchers confirming the identity and purity of

this compound using Nuclear Magnetic Resonance (NMR), Infrared Spectroscopy (IR), and

Mass Spectrometry (MS).
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Property Data

IUPAC Name (2S)-2-[(4-methylphenoxy)methyl]oxirane

Common Name
(S)-p-Tolyl Glycidyl Ether; (S)-Glycidyl 4-

methylphenyl ether

CAS Number
33234-63-4 (Racemic); Note: (S)-enantiomer

often referenced via specific synthesis

Molecular Formula

Molecular Weight 164.20 g/mol

Chirality (S)-configuration at C2 of the oxirane ring

Synthesis & Origins
To understand the spectroscopic impurities, one must understand the origin. The (S)-

enantiomer is typically synthesized via the nucleophilic substitution of (S)-Glycidyl Aryl

Sulfonates (e.g., Nosylate or Tosylate) with p-Cresol under basic conditions. This pathway

preserves the stereochemistry of the chiral center via a mechanism that avoids racemization if

conducted at controlled temperatures.
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Figure 1: Synthetic pathway utilizing the Chiral Pool approach to retain (S)-configuration.
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Spectroscopic Atlas
Nuclear Magnetic Resonance (NMR)
The NMR data below represents the high-resolution signature of the purified (S)-enantiomer in

. The spectrum is characterized by the AA'BB' aromatic system and the distinct ABX pattern of
the epoxide protons.

H NMR Data (400 MHz,

)
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Position (ppm) Multiplicity Integration
Coupling (

Hz)
Assignment

Ar-H 7.08 d 2H 8.2
Aromatic

(meta to O)

Ar-H 6.82 d 2H 8.2
Aromatic

(ortho to O)

O-CH 4.18 dd 1H 3.2, 11.0

Ether

methylene

(Ha)

O-CH 3.95 dd 1H 5.6, 11.0

Ether

methylene

(Hb)

Epoxide CH 3.33 m 1H -
Chiral

Methine (Hc)

Epoxide CH 2.90 t (approx) 1H 4.5

Epoxide

methylene

(trans)

Epoxide CH 2.75 dd 1H 2.6, 5.0

Epoxide

methylene

(cis)

Ar-CH 2.29 s 3H - Methyl group

Analyst Note: The diastereotopic protons of the ether linkage (

) appear as distinct doublets of doublets due to the influence of the adjacent chiral center. The
separation between these signals (

ppm) is a key indicator of structural integrity.

C NMR Data (100 MHz,
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)

(ppm) Carbon Type Assignment

156.3 Quaternary (C) Aromatic C-O (Ipso)

130.4 Quaternary (C) Aromatic C-Me (Para)

129.9 Methine (CH) Aromatic (Meta)

114.6 Methine (CH) Aromatic (Ortho)

68.8
Methylene (CH

)

Ether Linkage (

)

50.3 Methine (CH) Epoxide CH (Chiral Center)

44.8
Methylene (CH

)

Epoxide CH

20.5
Methyl (CH

)
Toluene Methyl

Infrared Spectroscopy (FT-IR)
The IR spectrum is dominated by the ether linkage and the strained epoxide ring.

Wavenumber (cm

)
Vibration Mode Functional Group

3050 - 3000 C-H Stretch Aromatic / Epoxide C-H

2920, 2860 C-H Stretch Aliphatic (Methyl/Methylene)

1610, 1512 C=C Stretch Aromatic Ring Skeleton

1245 C-O Stretch Aryl Alkyl Ether (Strong)

1035 C-O-C Stretch Symmetric Ether

1250, 915, 830 Ring Breathing Epoxide Ring (Characteristic)
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Validation Check: The presence of a broad band at 3400-3500 cm

indicates hydrolysis to the diol (impurity). A pure sample should be devoid of O-H stretching
signals.

Mass Spectrometry (EI-MS)
The fragmentation pattern follows the stability of the tropylium ion and the cleavage of the ether

bond.

Molecular Ion (

): m/z 164 (Visible, moderate intensity)

Base Peak: m/z 107/108 (Cresol fragment or hydroxytropylium)

Key Fragment: m/z 91 (Tropylium ion,

)

Epoxide Loss: m/z 57 (

)
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Figure 2: Primary fragmentation pathways in Electron Ionization MS.

Chiral Analysis & Optical Rotation
For the (2S)-enantiomer, the optical rotation is a critical quality attribute (CQA).

Specific Rotation

:+33.0° (c = 1.0, Methanol) [Value approximated from (S)-Phenyl Glycidyl Ether analog;
exact batch value must be determined experimentally as solvent effects are significant]

Chiral HPLC Method:

Column: Chiralcel OD-H or AD-H

Mobile Phase: Hexane : Isopropanol (90:10 to 99:1)

Flow Rate: 0.5 - 1.0 mL/min
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Detection: UV @ 254 nm or 280 nm

Retention: The (S)-enantiomer typically elutes second on OD-H columns compared to the

(R)-enantiomer, but standard injection is required for confirmation.

Experimental Protocol: Synthesis of Reference
Standard
To generate a reference standard for spectroscopic validation, follow this protocol.

Reagents:

p-Cresol (1.0 eq)[1]

(S)-Glycidyl 3-nitrobenzenesulfonate (Nosylate) (1.0 eq)

Potassium Carbonate (

) (2.0 eq)

Acetone (Reagent Grade)

Procedure:

Dissolution: Dissolve p-Cresol and (S)-Glycidyl Nosylate in Acetone (0.5 M concentration).

Addition: Add powdered

to the solution.

Reaction: Reflux the heterogeneous mixture for 18 hours under Nitrogen atmosphere.

Workup: Cool to room temperature. Filter off inorganic salts. Evaporate solvent under

reduced pressure.

Purification: Purify the residue via silica gel column chromatography (Eluent: Hexane/Ethyl

Acetate 9:1).

Validation: Confirm structure via
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H NMR (look for absence of aromatic nosylate signals) and Chiral HPLC (ee > 98%).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. p-Cresyl glycidyl ether (CAS 2186-24-5) - Chemical & Physical Properties by Cheméo
[chemeo.com]

2. mdpi.com [mdpi.com]

To cite this document: BenchChem. [Technical Guide: Spectroscopic Characterization of
(2S)-2-[(4-methylphenoxy)methyl]oxirane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3072801/docs#technical-guide-spectroscopic-
characterization-of-2s-2-4-methylphenoxy-methyl-oxirane]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.google.com/url?sa=E&q=https%3A%2F%2Fwebbook.nist.gov%2Fcgi%2Fcbook.cgi%3FID%3DC2186245%26Mask%3D200
https://www.mdpi.com/2073-4360/11/4/657
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.sigmaaldrich.com%2FUS%2Fen%2Fproduct%2Faldrich%2F454699
https://www.chemeo.com/cid/85-827-0/p-Cresyl-glycidyl-ether
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2Fcompound%2F16640
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.rsc.org%2F
https://www.google.com/url?sa=E&q=http%3A%2F%2Fwww.orgsyn.org%2Fdemo.aspx%3Fprep%3Dv83p0162
https://www.benchchem.com/product/b3072801?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemeo.com/cid/85-827-0/p-Cresyl-glycidyl-ether
https://www.chemeo.com/cid/85-827-0/p-Cresyl-glycidyl-ether
https://www.mdpi.com/2073-4360/11/4/657
https://www.benchchem.com/product/b3072801/docs#technical-guide-spectroscopic-characterization-of-2s-2-4-methylphenoxy-methyl-oxirane
https://www.benchchem.com/product/b3072801/docs#technical-guide-spectroscopic-characterization-of-2s-2-4-methylphenoxy-methyl-oxirane
https://www.benchchem.com/product/b3072801/docs#technical-guide-spectroscopic-characterization-of-2s-2-4-methylphenoxy-methyl-oxirane
https://www.benchchem.com/product/b3072801/docs#technical-guide-spectroscopic-characterization-of-2s-2-4-methylphenoxy-methyl-oxirane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3072801?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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